Cas no 154598-53-5 (1-(2-amino-5-chloro-phenyl)-2,2,2-trifluoro-ethanone)

• Product Name: 1-(2-amino-5-chloro-phenyl)-2,2,2-trifluoro-ethanone
• CAS No: 154598-53-5
• MF: C₈H₅ClF₃NO
• MW: 223.579611539841
• MDL: MFCD08458216
• CID: 106645
• PubChem ID: 10987882
• Update Time: 2025-05-20

1-(2-amino-5-chloro-phenyl)-2,2,2-trifluoro-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(2-Amino-5-chlorophenyl)-2,2,2-trifluoroethanone
• 4-Chloro-2-trifluoroacetylaniline
• Ethanone, 1-(2-amino-5-chlorophenyl)-2,2,2-trifluoro-
• 2-TRIFLUOROACETYL-4-CHLOROPHENYLAMINE HCL
• 2-AMino-5-chlorophenyl TrifluoroMethyl Ketone
• 1-(2-AMNO-5-CHLOROPHENYL)-2,2,2-TRIFLUOROETHANONE
• 1-(2-aMino-4-chlorophenyl)-2,2,2-trifluoroethanone
• 2-Trifluoroacetyl-4-chlorophenylaminehydrochloride
• 1-(2-amino-5-chloro-3-methoxyphenyl)-2,2,2-trifluoro Ethanone
• 4-Chloro-2-(trifluoroacetyl)aniline, 1-(2-Amino-5-chlorophenyl)-2,2,2-trifluoroethan-1-one
• 1-(2-amino-5-chloro-phenyl)-2,2,2-trifluoro-ethanone
• PD088093
• FT-0645849
• 2-Amino-5-chlorophenyl-2,2,2-trifluoroethanone
• A809556
• 4-Chloro-2-(trifluoroacetyl)aniline
• 2'-Amino-5'-chloro-2,2,2-trifluoroacetophenone
• 154598-53-5
• Ethanone,1-(2-amino-5-chlorophenyl)-2,2,2-trifluoro-
• 1-(2-amino-5-chloro-phenyl)-2, 2, 2-trifluoro-ethanone
• 4-chloro-2-trifluoroacetyl-aniline
• AC-4342
• SCHEMBL523743
• CS-0060346
• BCP19458
• MFCD08458216
• 1-(2-Amino-5- chloro-phenyl)-2,2,2-trifluoro-ethanone
• AKOS007929942
• AS-40915
• 1-(2-amino-5-chloro-phenyl)-2,2,2-trifluoro-ethanone hydrochloride;4-Chloro-2-(trifluoroacetyl)aniline
• 4-chloro-2-trifluoroacetyl aniline
• FT-0646006
• 1-(2-Amino-5-chlorophenyl)-2,2,2-trifluoroethan-1-one
• DTXSID60450926
• SB79679
• J-507922
• 2''-Amino-5''-chloro-2,2,2-trifluoroacetophenone
• SY013730
• 1-(2-Amino-5-chlorophenyl-2,2,2-trifluoroethanone
• STL555356
• BBL101560

• MDL： MFCD08458216
• Inchi： 1S/C8H5ClF3NO/c9-4-1-2-6(13)5(3-4)7(14)8(10,11)12/h1-3H,13H2
• InChI Key： NOKSRMDODJGCPZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C(C(F)(F)F)=O)C=1)N

Computed Properties

• Exact Mass: 223.00100
• Monoisotopic Mass: 223.0011760g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• Melting Point: 95-97°C
• Boiling Point: 282.279℃ at 760 mmHg
• PSA: 43.09000
• LogP: 3.24840

1-(2-amino-5-chloro-phenyl)-2,2,2-trifluoro-ethanone Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C(BD18566)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(2-amino-5-chloro-phenyl)-2,2,2-trifluoro-ethanone

1-(2-Amino-5-Chloro-Phenyl)-2,2,2-Trifluoro-Ethanone: A Comprehensive Overview

CAS No 154598-53-5, commonly referred to as 1-(2-amino-5-chloro-phenyl)-2,2,2-trifluoro-ethanone, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical systems.

The molecular structure of 1-(2-amino-5-chloro-phenyl)-2,2,2-trifluoro-ethanone is characterized by a trifluoromethyl ketone group attached to a substituted phenyl ring. The presence of the amino and chloro substituents on the phenyl ring introduces a level of functional diversity that makes this compound versatile for various chemical reactions. Recent studies have highlighted its role in the synthesis of bioactive compounds and its potential as a building block in medicinal chemistry.

One of the most notable aspects of this compound is its thermal stability and reactivity under specific conditions. Researchers have demonstrated that the trifluoromethyl group enhances the electrophilic character of the carbonyl carbon, making it an excellent candidate for nucleophilic additions and other carbonyl chemistry reactions. This property has been exploited in the development of novel synthetic pathways for complex molecules.

In terms of applications, CAS No 154598-53-5 has shown promise in the field of polymer chemistry. Its ability to act as a crosslinking agent or a reactive monomer has led to its use in the synthesis of high-performance polymers with tailored mechanical and thermal properties. Additionally, recent advancements in catalytic processes have revealed its utility as a ligand or catalyst precursor in organometallic chemistry.

The synthesis of 1-(2-amino-5-chloro-phenyl)-2,2,2-trifluoro-ethanone typically involves multi-step procedures that require precise control over reaction conditions. Common methods include Friedel-Crafts acylation followed by selective fluorination or substitution reactions. The optimization of these processes has been a focus of recent research efforts, aiming to improve yield and reduce production costs.

From an environmental perspective, the compound's stability and biodegradation characteristics are critical considerations for its industrial applications. Studies have shown that under certain conditions, it exhibits moderate biodegradability, which aligns with current sustainability trends in chemical manufacturing.

In conclusion, CAS No 154598-53-5, or 1-(2-amino-5-chloro-phenyl)-2,2,2-trifluoro-ethanone, stands out as a valuable compound with diverse applications across multiple disciplines. Its unique chemical properties and potential for further innovation make it a subject of continued research interest.